Cas no 1823409-36-4 (Methyl 4-amino-4-(2-fluoro-6-methylphenyl)butanoate)

• Product Name: Methyl 4-amino-4-(2-fluoro-6-methylphenyl)butanoate
• CAS No: 1823409-36-4
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 6395578
• PubChem ID: 165612088
• Update Time: 2025-06-08

Methyl 4-amino-4-(2-fluoro-6-methylphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1744583
• methyl 4-amino-4-(2-fluoro-6-methylphenyl)butanoate
• 1823409-36-4
• Methyl 4-amino-4-(2-fluoro-6-methylphenyl)butanoate

• Inchi： 1S/C12H16FNO2/c1-8-4-3-5-9(13)12(8)10(14)6-7-11(15)16-2/h3-5,10H,6-7,14H2,1-2H3
• InChI Key： PCNVIGNKINPBHG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 4-amino-4-(2-fluoro-6-methylphenyl)butanoate

Methyl 4-amino-4-(2-fluoro-6-methylphenyl)butanoate (CAS No. 1823409-36-4): An Overview of Its Structure, Properties, and Applications

Methyl 4-amino-4-(2-fluoro-6-methylphenyl)butanoate (CAS No. 1823409-36-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acid derivatives and is characterized by its amino and ester functional groups, as well as a substituted phenyl ring. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The molecular structure of Methyl 4-amino-4-(2-fluoro-6-methylphenyl)butanoate consists of a butanoate backbone with an amino group attached at the fourth carbon position. The phenyl ring is substituted with a fluorine atom at the 2-position and a methyl group at the 6-position. This substitution pattern not only enhances the compound's stability but also influences its interactions with biological targets, making it a promising candidate for drug discovery.

In recent studies, Methyl 4-amino-4-(2-fluoro-6-methylphenyl)butanoate has been investigated for its potential as a lead compound in the development of new therapeutic agents. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets in the treatment of various diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes. The unique combination of functional groups in this compound allows it to interact selectively with specific GPCRs, potentially leading to improved efficacy and reduced side effects compared to existing drugs.

Beyond its potential as a GPCR modulator, Methyl 4-amino-4-(2-fluoro-6-methylphenyl)butanoate has also shown promise in the field of cancer research. Preliminary studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. This property makes it an attractive candidate for further investigation as a potential anticancer agent.

The synthesis of Methyl 4-amino-4-(2-fluoro-6-methylphenyl)butanoate typically involves multi-step reactions that include the formation of the butanoate backbone, introduction of the amino group, and subsequent substitution of the phenyl ring. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale research and development efforts.

In terms of physicochemical properties, Methyl 4-amino-4-(2-fluoro-6-methylphenyl)butanoate exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Its melting point and boiling point are within ranges that facilitate handling and processing in laboratory settings. These properties are crucial for ensuring the compound's stability during storage and use in various experimental protocols.

The biological activity of Methyl 4-amino-4-(2-fluoro-6-methylphenyl)butanoate has been evaluated through a range of in vitro and in vivo assays. In vitro studies have shown that this compound can effectively bind to specific receptors and enzymes, modulating their activity with high selectivity. In vivo studies have further demonstrated its bioavailability and pharmacokinetic profile, providing valuable insights into its potential therapeutic applications.

To date, several research groups have published findings on the potential applications of Methyl 4-amino-4-(2-fluoro-6-methylphenyl)butanoate. These studies have highlighted its ability to modulate various biological processes, including inflammation, pain perception, and metabolic regulation. The compound's unique structure and functional groups make it a versatile tool for exploring new therapeutic avenues in these areas.

In conclusion, Methyl 4-amino-4-(2-fluoro-6-methylphenyl)butanoate (CAS No. 1823409-36-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation as a lead compound in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.